Cas no 29867-73-0 (adipic acid, compound with 2,2',2''-nitrilotriethanol)

• Product name: adipic acid, compound with 2,2',2''-nitrilotriethanol
• CAS No: 29867-73-0
• MF: C₁₂H₂₅NO₇
• MW: 295.329404592514
• CID: 1439601
• PubChem ID: 6454347

adipic acid, compound with 2,2',2''-nitrilotriethanol Chemical and Physical Properties

Names and Identifiers

• adipic acid, compound with 2,2',2''-nitrilotriethanol
• hexanedioic acid - 2,2',2''-nitrilotriethanol (1:1)
• 2-[bis(2-hydroxyethyl)amino]ethanol,hexanedioic acid
• triethanolamine adipate
• SCHEMBL11579435
• 29867-73-0
• DTXSID30952321
• VGNUTRRATQMMHI-UHFFFAOYSA-N
• NS00084351
• 62118-43-8
• EINECS 249-902-8
• Hexanedioic acid--2,2',2''-nitrilotri(ethan-1-ol) (1/1)

• Inchi： InChI=1S/C6H15NO3.C6H10O4/c8-4-1-7(2-5-9)3-6-10;7-5(8)3-1-2-4-6(9)10/h8-10H,1-6H2;1-4H2,(H,7,8)(H,9,10)
• InChI Key： VGNUTRRATQMMHI-UHFFFAOYSA-N
• SMILES： C(CCC(=O)O)CC(=O)O.C(CO)N(CCO)CCO

Computed Properties

• Exact Mass: 295.16315
• Monoisotopic Mass: 295.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 138.53